Cas no 1314987-55-7 (2-Benzyloxy-4-bromobenzotrifluoride)
2-Benzyloxy-4-bromobenzotrifluoride is a brominated aromatic compound featuring a benzyloxy substituent and a trifluoromethyl group. Its molecular structure, characterized by the presence of both electron-withdrawing (CF₃) and electron-donating (benzyloxy) groups, makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings. The trifluoromethyl group enhances stability and influences the compound's lipophilicity, which is beneficial in drug design. This compound is typically handled under controlled conditions due to its reactivity and sensitivity to moisture.
1314987-55-7 structure
Product Name:2-Benzyloxy-4-bromobenzotrifluoride
CAS No:1314987-55-7
MF:C14H10BrF3O
MW:331.127813816071
CID:1024646
PubChem ID:56776809
Update Time:2025-10-15
2-Benzyloxy-4-bromobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzyloxy)-4-bromo-1-(trifluoromethyl)benzene
- 4-bromo-2-phenylmethoxy-1-(trifluoromethyl)benzene
- 1314987-55-7
- BS-20549
- Benzene, 4-bromo-2-(phenylmethoxy)-1-(trifluoromethyl)-
- AKOS015888957
- DTXSID60718412
- A888430
- 2-Benzyloxy-4-bromobenzotrifluoride
- MFCD19684126
-
- MDL： MFCD19684126
- Inchi： 1S/C14H10BrF3O/c15-11-6-7-12(14(16,17)18)13(8-11)19-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key： CXZBDQXKMPHRCW-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(F)(F)F)=C(C=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 329.98700
- Monoisotopic Mass: 329.98671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 5.04690
2-Benzyloxy-4-bromobenzotrifluoride Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Benzyloxy-4-bromobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019087260-5g |
2-(Benzyloxy)-4-bromo-1-(trifluoromethyl)benzene |
1314987-55-7 | 95% | 5g |
420.24 USD | 2021-06-17 | |
| Fluorochem | 213457-1g |
2-(Benzyloxy)-4-bromo-1-(trifluoromethyl)benzene |
1314987-55-7 | 95% | 1g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 213457-5g |
2-(Benzyloxy)-4-bromo-1-(trifluoromethyl)benzene |
1314987-55-7 | 95% | 5g |
￡750.00 | 2022-03-01 | |
| TRC | B291435-100mg |
2-Benzyloxy-4-bromobenzotrifluoride |
1314987-55-7 | 100mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B291435-250mg |
2-Benzyloxy-4-bromobenzotrifluoride |
1314987-55-7 | 250mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B291435-500mg |
2-Benzyloxy-4-bromobenzotrifluoride |
1314987-55-7 | 500mg |
$ 293.00 | 2023-04-18 | ||
| TRC | B291435-1g |
2-Benzyloxy-4-bromobenzotrifluoride |
1314987-55-7 | 1g |
$ 414.00 | 2023-04-18 | ||
| A2B Chem LLC | AA41738-250mg |
2-Benzyloxy-4-bromobenzotrifluoride |
1314987-55-7 | 98% | 250mg |
$93.00 | 2024-01-04 | |
| A2B Chem LLC | AA41738-500mg |
2-Benzyloxy-4-bromobenzotrifluoride |
1314987-55-7 | 98% | 500mg |
$123.00 | 2024-01-04 | |
| A2B Chem LLC | AA41738-1g |
2-Benzyloxy-4-bromobenzotrifluoride |
1314987-55-7 | 96% | 1g |
$142.00 | 2024-04-20 |
2-Benzyloxy-4-bromobenzotrifluoride Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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